Cas no 1261496-97-2 (2-Cyano-5-(3-trifluoromethylphenyl)phenol)

2-Cyano-5-(3-trifluoromethylphenyl)phenol is a fluorinated phenolic compound featuring a cyano group and a trifluoromethylphenyl substituent. Its unique structure imparts advantageous properties, including enhanced stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the electron-withdrawing cyano and trifluoromethyl groups contributes to its utility in cross-coupling reactions and as a building block for bioactive molecules. The compound's solubility in organic solvents facilitates its use in diverse synthetic applications. Its structural motifs are particularly relevant in the development of compounds with potential antimicrobial or pesticidal activity.

2-Cyano-5-(3-trifluoromethylphenyl)phenol structure

1261496-97-2 structure

Product Name:2-Cyano-5-(3-trifluoromethylphenyl)phenol

CAS No:1261496-97-2

MF:C₁₄H₈F₃NO

MW:263.21463394165

MDL:MFCD18314448

CID:2621743

PubChem ID:53220123

Update Time:2025-10-10

2-Cyano-5-(3-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- DTXSID50684894
- 2-CYANO-5-(3-TRIFLUOROMETHYLPHENYL)PHENOL
- MFCD18314448
- 1261496-97-2
- 2-Cyano-5-(3-trifluoromethylphenyl)phenol, 95%
- 3-Hydroxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carbonitrile
- 2-Cyano-5-(3-trifluoromethylphenyl)phenol
- MDL： MFCD18314448
- Inchi： 1S/C14H8F3NO/c15-14(16,17)12-3-1-2-9(6-12)10-4-5-11(8-18)13(19)7-10/h1-7,19H
- InChI Key： PDGIESLWMKKUNA-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C=CC(C#N)=C(C=1)O)(F)F

Computed Properties

Exact Mass: 263.05579836Da
Monoisotopic Mass: 263.05579836Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 44Å²

2-Cyano-5-(3-trifluoromethylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011010952-250mg	3-Hydroxy-3'-(trifluoromethyl)biphenyl-4-carbonitrile	1261496-97-2	97%	250mg	$480.00	2023-09-03
Alichem	A011010952-500mg	3-Hydroxy-3'-(trifluoromethyl)biphenyl-4-carbonitrile	1261496-97-2	97%	500mg	$782.40	2023-09-03
Alichem	A011010952-1g	3-Hydroxy-3'-(trifluoromethyl)biphenyl-4-carbonitrile	1261496-97-2	97%	1g	$1460.20	2023-09-03
abcr	AB320491-5 g	2-Cyano-5-(3-trifluoromethylphenyl)phenol, 95%; .	1261496-97-2	95%	5g	€1,159.00	2022-08-31
abcr	AB320491-5g	2-Cyano-5-(3-trifluoromethylphenyl)phenol, 95%; .	1261496-97-2	95%	5g	€1159.00	2025-04-21